5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C22H20N6O5/c1-12-6-4-5-7-14(12)20-23-17(33-25-20)11-27-19-18(24-26-27)21(29)28(22(19)30)13-8-9-15(31-2)16(10-13)32-3/h4-10,18-19H,11H2,1-3H3
• InChI Key: ZKPRPZXTLSJEIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=C(C=C5)OC)OC)N=N3
• Molecular Formula: C22H20N6O5
• Molecular Weight: 448.4 g/mol
• CAS No.: 1207046-89-6

Description

5-(3,4-dimethoxyphenyl)-1-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C22H20N6O5 and its molecular weight is 448.439. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anti-protozoal Activity : A study by Dürüst et al. (2012) reported the synthesis of novel oxadiazolyl pyrrolo triazole diones via a 1,3-dipolar cycloaddition reaction, demonstrating their in vitro anti-protozoal and cytotoxic activities. This research highlights the compound's potential in developing treatments against protozoal infections (Dürüst, Karakuş, Kaiser, & Taşdemir, 2012).

• Antimicrobial Activities : Bektaş et al. (2007) synthesized derivatives of 1,2,4-triazole and evaluated their antimicrobial activities, finding some compounds possessing good to moderate activities against various microorganisms. This study underscores the potential use of these derivatives in antimicrobial therapy (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Caspase-3 Inhibition : Research by Jiang and Hansen (2011) focused on the synthesis of disubstituted 1,2,3-triazoles and their evaluation as inhibitors against caspase-3, identifying potent inhibitors with competitive inhibitory mechanisms. This finding could be significant for developing therapeutic agents targeting apoptosis (Jiang & Hansen, 2011).

• Antifungal Compound Characterization : Volkova, Levshin, and Perlovich (2020) synthesized a novel potential antifungal compound of the 1,2,4-triazole class and characterized its pharmacologically relevant physicochemical properties. The study provides insights into the solubility, thermodynamics, and partitioning processes in biologically relevant solvents, offering a foundation for further drug development (Volkova, Levshin, & Perlovich, 2020).